Cas no 1367113-50-5 (4-(3-bromopyridin-4-yl)pyrrolidin-2-one)

• Product Name: 4-(3-bromopyridin-4-yl)pyrrolidin-2-one
• CAS No: 1367113-50-5
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 5872154
• PubChem ID: 129979406
• Update Time: 2025-06-09

4-(3-bromopyridin-4-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromopyridin-4-yl)pyrrolidin-2-one
• 1367113-50-5
• EN300-1896551

• Inchi： 1S/C9H9BrN2O/c10-8-5-11-2-1-7(8)6-3-9(13)12-4-6/h1-2,5-6H,3-4H2,(H,12,13)
• InChI Key： JIALEQGMGNDWEE-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1CC(NC1)=O

Computed Properties

• Exact Mass: 239.98983g/mol
• Monoisotopic Mass: 239.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42Ų

Additional information on 4-(3-bromopyridin-4-yl)pyrrolidin-2-one

Comprehensive Overview of 4-(3-bromopyridin-4-yl)pyrrolidin-2-one (CAS No. 1367113-50-5): Properties, Applications, and Research Insights

The compound 4-(3-bromopyridin-4-yl)pyrrolidin-2-one (CAS No. 1367113-50-5) is a specialized brominated heterocyclic derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrrolidin-2-one core linked to a 3-bromopyridine moiety, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers and industry professionals frequently search for terms like "4-(3-bromopyridin-4-yl)pyrrolidin-2-one synthesis," "CAS 1367113-50-5 applications," and "bromopyridine derivatives in drug discovery," reflecting its relevance in modern chemistry.

In recent years, the demand for high-purity brominated compounds like 4-(3-bromopyridin-4-yl)pyrrolidin-2-one has surged due to their role in developing kinase inhibitors and central nervous system (CNS) therapeutics. The compound's electron-rich pyridine ring and reactive bromine atom facilitate cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex drug scaffolds. This aligns with trending topics like "green chemistry in heterocycle synthesis" and "AI-driven molecular design," as researchers seek sustainable methods to optimize its production.

From a structural perspective, the pyrrolidin-2-one segment contributes to the compound's conformational rigidity, enhancing binding affinity to biological targets. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to validate its purity, a critical factor given its use in high-throughput screening (HTS). Searches for "CAS 1367113-50-5 spectral data" or "4-(3-bromopyridin-4-yl)pyrrolidin-2-one solubility" highlight the need for detailed physicochemical profiling to support formulation studies.

Beyond pharmaceuticals, 4-(3-bromopyridin-4-yl)pyrrolidin-2-one finds niche applications in material science, particularly in designing organic semiconductors and ligands for catalytic systems. Its π-conjugated system and halogenated aromaticity make it a candidate for optoelectronic devices, resonating with queries like "bromopyridines in OLEDs" or "heterocyclic building blocks for smart materials." This dual utility underscores its interdisciplinary importance.

Regulatory and safety assessments of CAS 1367113-50-5 emphasize proper handling under standard laboratory protocols, though it is not classified as hazardous under major chemical inventories. Environmental persistence and biodegradability data remain areas of active investigation, addressing concerns tied to "sustainable chemical manufacturing"—a hot topic in ESG (Environmental, Social, and Governance) frameworks.

In summary, 4-(3-bromopyridin-4-yl)pyrrolidin-2-one exemplifies the convergence of medicinal chemistry and advanced materials. Its adaptability to diverse synthetic pathways and alignment with cutting-edge research trends ensure its continued prominence. For researchers exploring "bromopyridine analogs" or "pyrrolidinone-based drug candidates," this compound offers a compelling case study in innovation.